Cas no 2229516-74-7 (3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine
• CAS No: 2229516-74-7
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 6423485
• PubChem ID: 165755856
• Update Time: 2025-05-19

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine
• 2229516-74-7
• EN300-1833437

• Inchi： 1S/C13H18N2/c1-10(5-7-14)11-3-4-13-12(9-11)6-8-15(13)2/h3-4,9H,1,5-8,14H2,2H3
• InChI Key： KFTMMPIXDDOAMD-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(C(=C)CCN)=CC=2CC1

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine

Exploring the Potential of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine (CAS: 2229516-74-7) in Modern Research

The compound 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine (CAS: 2229516-74-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This molecule, characterized by its indole core and butenylamine side chain, presents intriguing possibilities for drug discovery and development. Researchers are particularly interested in its role as a potential bioactive scaffold that could interact with various biological targets.

One of the most compelling aspects of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine is its structural similarity to naturally occurring indole alkaloids, which are known for their diverse pharmacological activities. The presence of both amine and alkene functional groups in this compound makes it particularly versatile for chemical modifications, allowing researchers to explore structure-activity relationships (SAR) in drug design. Current studies focus on its potential as a central nervous system (CNS) modulator, given the indole moiety's prevalence in neurotransmitters like serotonin.

In the context of current research trends, 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine aligns with the growing interest in small molecule therapeutics for neurological disorders. The scientific community is actively investigating how modifications to its dihydroindole core might enhance blood-brain barrier permeability or target specificity. Recent publications have highlighted its potential as a lead compound in the development of novel treatments for conditions where traditional therapies have shown limitations.

The synthesis of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine typically involves multi-step organic transformations, with researchers optimizing routes to improve yield and purity. Key challenges include controlling the stereochemistry at the butenylamine chain and preserving the integrity of the dihydroindole system during synthesis. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to streamline production of this valuable intermediate.

From a commercial perspective, the demand for 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine (CAS: 2229516-74-7) has been steadily increasing, particularly from pharmaceutical research organizations and academic institutions. Suppliers are noting growing interest in custom synthesis and bulk quantities of this compound, reflecting its importance in contemporary medicinal chemistry programs. The compound's relatively novel status means it remains an area of active patent investigation, with several applications pending for derivatives and synthetic methods.

Analytical characterization of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine presents unique challenges due to its combination of aromatic and aliphatic features. Modern techniques including high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming structure and purity. Researchers emphasize the importance of thorough analytical validation when working with this compound, as impurities or degradation products could significantly impact biological testing results.

The stability profile of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine under various conditions is another active area of investigation. Preliminary studies suggest that proper storage in anhydrous conditions at controlled temperatures is crucial for maintaining compound integrity. The alkene functionality in particular may be susceptible to oxidation or polymerization over time, necessitating careful handling and formulation considerations.

Looking to the future, 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine represents an exciting platform for drug discovery. Its modular structure allows for diverse chemical modifications, making it valuable for combinatorial chemistry approaches. As research into GPCR-targeting compounds and neuroactive substances continues to expand, this compound's relevance is likely to grow, potentially leading to breakthrough therapeutic applications in the coming years.

For researchers considering working with 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine, it's important to consult the latest literature on its physical and chemical properties. While generally stable under standard laboratory conditions, its amine group may require protection during certain synthetic operations. The compound's solubility profile (typically better in polar organic solvents than in water) should also be considered when planning experiments or formulations.

The growing body of research surrounding 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)but-3-en-1-amine (CAS: 2229516-74-7) demonstrates its potential as a valuable tool in modern chemical biology. As synthetic methods improve and biological screening becomes more sophisticated, this compound may emerge as a key player in the development of next-generation therapeutics, particularly in areas addressing unmet medical needs in neurological and psychiatric disorders.